Cas no 4074-53-7 (1-4-(propan-2-ylsulfanyl)phenylethan-1-one)

1-4-(Propan-2-ylsulfanyl)phenylethan-1-one is a specialized organic compound featuring a phenyl ketone core substituted with an isopropylthio group at the para position. This structural configuration imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic organic chemistry. The compound’s thioether linkage enhances its utility in nucleophilic substitution reactions, while the ketone group offers versatility for further derivatization. Its well-defined molecular structure ensures consistent performance in applications such as pharmaceuticals, agrochemicals, and material science. The compound is characterized by high purity and stability, facilitating precise control in complex synthetic pathways. Its compatibility with a range of reaction conditions underscores its broad applicability in research and industrial processes.

1-4-(propan-2-ylsulfanyl)phenylethan-1-one structure

4074-53-7 structure

Product Name:1-4-(propan-2-ylsulfanyl)phenylethan-1-one

CAS No:4074-53-7

MF:C₁₁H₁₄OS

MW:194.293262004852

CID:1512503

PubChem ID:12340442

Update Time:2025-11-02

1-4-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[4-[(1-methylethyl)thio]phenyl]-
- 1-[4-(propan-2-ylsulfanyl)phenyl]ethanone
- 1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
- G21157
- AKOS005216865
- 4074-53-7
- STL219955
- CS-0258092
- EN300-69080
- DTXSID401269336
- WTTFHZPZGUCXKR-UHFFFAOYSA-N
- Z600447052
- 1-[4-[(1-Methylethyl)thio]phenyl]ethanone
- SCHEMBL5319294
- 1-(4-propan-2-ylsulfanylphenyl)ethanone
- 1-4-(propan-2-ylsulfanyl)phenylethan-1-one
- Inchi： 1S/C11H14OS/c1-8(2)13-11-6-4-10(5-7-11)9(3)12/h4-8H,1-3H3
- InChI Key： WTTFHZPZGUCXKR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(C)=O)=CC=1)C(C)C

Computed Properties

Exact Mass: 194.07662
Monoisotopic Mass: 194.07653624g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.4Å²

Experimental Properties

PSA: 17.07

1-4-(propan-2-ylsulfanyl)phenylethan-1-one Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1328762-50mg	1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one	4074-53-7	95%	50mg	￥1152.00	2024-05-14
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TRC	B526363-25mg	1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one	4074-53-7		25mg	$ 50.00	2022-06-07
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